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Compound of Interest

Compound Name: 3-Chlorobenzene-1,2-diamine

Cat. No.: B1351715

An In-depth Technical Guide on the Physical Properties of 3-Chlorobenzene-1,2-diamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 3-
Chlorobenzene-1,2-diamine (CAS No: 21745-41-5), a versatile aromatic amine used in the
synthesis of various chemical compounds, including therapeutic agents.[1] The information
presented herein is intended to support research, development, and quality control activities by
providing key physical data and detailed experimental protocols for their determination.

Core Physical and Chemical Properties

3-Chlorobenzene-1,2-diamine, also known as 3-chloro-o-phenylenediamine, is an organic
compound with the molecular formula CeH7CIN2.[2][3] Under standard conditions, it exists as a
solid crystalline substance, often appearing as a powder with a color ranging from yellow to
brown or green.[2] The presence of two adjacent amino groups and a chlorine atom on the
benzene ring makes it a valuable building block in organic synthesis.[2]

Quantitative Physical Properties

The key physical properties of 3-Chlorobenzene-1,2-diamine are summarized in the table
below for easy reference.
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Property Value Source(s)
CAS Number 21745-41-5 [21[31[4]1[5]
Molecular Formula CeH7CIN2 [2][3]
Molecular Weight 142.59 g/mol [2][41[5]

Physical State

Solid, crystalline powder

[2]4]

Color Yellow to brown or green [2]
Melting Point 27-32 °C [21[41[5]
Boiling Point 125 °C @ 760 mmHg [2][5]

274.4 +20.0 °C @ 760 mmHg

[3]

Density 1.3+0.1 g/cm3 [3]
pKa 3.10 £ 0.10 (Predicted) [5]
- Slightly soluble in DMSO and
Solubility [5]
Methanol
Storage Store at 2-8 °C under inert gas  [4][5]

Experimental Protocols for Property Determination

This section provides detailed methodologies for the experimental determination of the key

physical properties of 3-Chlorobenzene-1,2-diamine.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[6] Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C.

Methodology: Capillary Method

o Sample Preparation: A small amount of the dry, powdered 3-Chlorobenzene-1,2-diamine is

placed into a thin-walled glass capillary tube, which is sealed at one end.[6] The sample is

packed to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in a heating block of a melting point apparatus
or attached to a thermometer and immersed in an oil bath (Thiele tube).[7]

e Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.

o Observation and Recording: The temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire solid mass turns into a clear liquid
(completion of melting) are recorded. This range is the melting point of the sample.[8]
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Prepare Dry, Powdered Sample

:

Pack Sample into Capillary Tube (2-3 mm)

:

Place Tube in Melting Point Apparatus

:

Heat Rapidly to ~15°C Below Expected MP

:

Reduce Heating Rate to 1-2°C / min

:

Observe Sample

:

Record Temp at First Liquid Drop (T1)

:

Record Temp at Complete Liquefaction (T2)

:

Report Melting Point Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination via Capillary Method.
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Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[9]

Methodology: Micro-Boiling Point (Capillary Method)

Sample Preparation: A small amount (a few milliliters) of the molten 3-Chlorobenzene-1,2-
diamine is placed into a small test tube (fusion tube).[10][11]

e Apparatus Setup: A capillary tube, sealed at one end, is placed into the fusion tube with its
open end submerged in the liquid. The fusion tube is attached to a thermometer and heated
in a Thiele tube or an appropriate heating block.[11]

e Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.[10]

o Observation: Heating continues until a rapid and continuous stream of bubbles emerges
from the capillary tube. At this point, heating is stopped.[10]

o Recording: The liquid begins to cool. The boiling point is the temperature at which the stream
of bubbles stops and the liquid just begins to enter the capillary tube.[9][10]
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Place Liquid Sample in Fusion Tube

'

Insert Inverted Capillary Tube (Sealed End Up)

'

Heat Apparatus Gently in Oil Bath

'

Observe Bubbles from Capillary

'

Continue Heating until Rapid, Continuous Bubbling

'

Stop Heating and Allow to Cool

'

Record Temperature when Liquid Enters Capillary

'

Report Recorded Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.

Density Determination
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Density is an intrinsic physical property defined as the mass of a substance per unit volume.

Methodology: Liquid Displacement Method

Mass Measurement: The mass of a sample of solid 3-Chlorobenzene-1,2-diamine is
accurately measured using an analytical balance.[12][13]

e Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
compound is insoluble (e.g., a non-polar solvent). The initial volume of the liquid (V1) is
recorded.[12][13]

e Displacement: The weighed solid is carefully submerged in the liquid in the graduated
cylinder, ensuring no splashing. The final volume of the liquid (V2) is recorded.[12][13]

e Calculation: The volume of the solid is the difference between the final and initial liquid levels
(V =V2-V1). The density (p) is calculated using the formula: p = mass / V.[12][14]
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Add Inert Liquid to Graduated Cylinder

:

Record Initial Liquid Volume (V1)

:

Gently Submerge Weighed Solid in Liquid

:

Record Final Liquid Volume (V2)

:

Weigh Solid Sample (Mass) Calculate Solid Volume (V =V2 - V1)

l :

Calculate Density (p = Mass / V)

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Add Excess Solid to Known Volume of Solvent

'

Seal and Agitate at Constant Temperature (24-48h)

'

Confirm Saturation (Undissolved Solid Present)

'

Filter Supernatant to Remove Solid

'

Analyze Filtrate Concentration (e.g., HPLC, UV-Vis)

'

Report Concentration as Solubility at Temp T
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Dissolve Weighed Sample in Solvent

'

Immerse Calibrated pH Electrode

'

Add Standard Acid Titrant in Increments

'

Record pH after Each Addition

'

Plot pH vs. Volume of Titrant

'

Determine Equivalence Point (Inflection)

'

Find Volume at Half-Equivalence Point

'

pKa = pH at Half-Equivalence Volume

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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